Cas no 5410-01-5 ([Ethane-1,2-diylbis(oxybenzene-4,1-diyl)]bis(phenylmethanone))

• Product Name: [Ethane-1,2-diylbis(oxybenzene-4,1-diyl)]bis(phenylmethanone)
• CAS No: 5410-01-5
• MF: C₂₈H₂₂O₄
• MW: 422.471888065338
• MDL: MFCD27977421
• CID: 939689
• Update Time: 2025-06-09

[Ethane-1,2-diylbis(oxybenzene-4,1-diyl)]bis(phenylmethanone) Chemical and Physical Properties

Names and Identifiers

• &nbsp
• [ETHANE-1,2-DIYLBIS(OXYBENZENE-4,1-DIYL)]BIS(PHENYLMETHANONE)
• 4,4''-Aethandiyldioxy-di-benzophenon
• 4,4''-ethanediyldioxy-di-benzophenone
• AC1L5D51
• AC1Q5F0F
• AR-1A9243
• CTK4J9575
• KST-1A0333
• SureCN6321328
• NSC 12558
• ((Ethane-1,2-diylbis(oxy))bis(4,1-phenylene))bis(phenylmethanone)
• [1,2-Ethanediylbis(oxy-4,1-phenylene)]bis(phenylmethanone)
• C28H22O4
• NSC12558
• Y1190
• {4-[2-(4-benzoylphenoxy)ethoxy]phenyl}(phenyl)methanone
• [4-[2-(4-benzoylphenoxy)ethoxy]phenyl]-phenylmethanone
• (4,2-diylbis(oxy))bis(4,1-phenylene))bis(phenylme
• [Ethane-1,2-diylbis(oxybenzene-4,1-diyl)]bis(phenylmethanone)

• MDL： MFCD27977421
• Inchi： 1S/C28H22O4/c29-27(21-7-3-1-4-8-21)23-11-15-25(16-12-23)31-19-20-32-26-17-13-24(14-18-26)28(30)22-9-5-2-6-10-22/h1-18H,19-20H2
• InChI Key： KVVQXUIGQZPWLT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)CCOC1C=CC(C(C2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 422.15186
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 522
• XLogP3: 6.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.191±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 195 ºC
• Solubility: Insuluble (1.2E-4 g/L) (25 ºC),
• PSA: 52.6
• LogP: 5.60640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones